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Compound of Interest

Compound Name: Methyl formate

Cat. No.: B043022 Get Quote

An In-depth Technical Guide to Methyl Formate

Introduction
Methyl formate, systematically named methyl methanoate, is the methyl ester of formic acid

and represents the simplest example of a carboxylate ester. It is a colorless, volatile liquid with

an ethereal odor, high vapor pressure, and low surface tension.[1][2] This document provides a

comprehensive technical overview of its chemical and physical properties, spectroscopic data,

synthesis protocols, and key applications, tailored for researchers, scientists, and professionals

in drug development.

Molecular Structure and Identification

The chemical structure of methyl formate consists of a formyl group bonded to a methoxy

group.

Chemical Formula: C₂H₄O₂[1]

CAS Number: 107-31-3[1]

Molecular Weight: 60.05 g/mol [1]

Synonyms: Methyl methanoate, Formic acid methyl ester, R-611[1]
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Physicochemical and Spectroscopic Data
The properties of methyl formate are summarized in the tables below for easy reference.

Table 1: Physical and Chemical Properties
Property Value Reference

Appearance Colorless liquid [1]

Odor Pleasant, ethereal [1]

Density 0.98 g/cm³ (at 20 °C) [1]

Melting Point -100 °C (-148 °F; 173 K) [1]

Boiling Point 32 °C (90 °F; 305 K) [1]

Solubility in Water 30% (20°C), slowly hydrolyzes [1]

Vapor Pressure 634 hPa (476 mmHg) at 20°C [1]

Flash Point -19 °C (-2 °F) - closed cup [2]

Autoignition Temp. 449 °C (840 °F) [2]

Table 2: Spectroscopic Data
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Spectrum Type
Key Peaks / Chemical
Shifts

Reference

¹H NMR

Two singlets: δ ≈ 8.0 ppm (1H,

s, O=CH), δ ≈ 3.7 ppm (3H, s,

OCH₃)

¹³C NMR
Two signals: δ ≈ 161 ppm

(C=O), δ ≈ 51 ppm (OCH₃)
[3]

IR Spectroscopy

Strong C=O stretch: 1735-

1750 cm⁻¹; C-O stretch: 1180-

1200 cm⁻¹; C-H stretch: ~2900

cm⁻¹

[4]

Mass Spectrometry

Molecular Ion [M]⁺: m/z 60;

Base Peak: m/z 31 [OCH₃]⁺;

Other fragments: m/z 29

[CHO]⁺, m/z 15 [CH₃]⁺

[5]

Synthesis and Production Protocols
Methyl formate can be synthesized on both a laboratory and industrial scale through different

methodologies.

Experimental Protocol 1: Laboratory Synthesis via
Fischer Esterification
This protocol describes the direct esterification of formic acid with methanol. Formic acid is

sufficiently acidic to catalyze the reaction itself, avoiding the need for a strong mineral acid

which can cause decomposition.[6]

Materials and Equipment:

Anhydrous formic acid (≥95%)

Anhydrous methanol

Anhydrous calcium chloride (for drying)
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Round-bottom flask

Distillation apparatus (condenser, receiving flask)

Heating mantle

Separatory funnel

Procedure:

Reaction Setup: In a round-bottom flask, combine one molar equivalent of anhydrous formic

acid with 1.5-2 molar equivalents of anhydrous methanol. The excess methanol helps to shift

the equilibrium towards the product side.

Esterification: Gently heat the mixture to reflux. The low boiling point of methyl formate (32

°C) means the reaction can proceed at a relatively low temperature. The product will begin to

distill over.

Distillation and Collection: Collect the distillate, which will be a mixture of methyl formate,

unreacted methanol, and traces of water. To maximize yield, a fractional distillation column is

recommended.

Purification (Salting Out): Transfer the collected distillate to a separatory funnel. Wash the

distillate multiple times with a saturated sodium chloride solution to remove the majority of

the methanol.[7]

Drying: Separate the organic layer and dry it over a drying agent like anhydrous calcium

chloride for several hours to remove residual water and methanol.[7]

Final Distillation: Perform a final, careful distillation of the dried product. Collect the fraction

boiling at 31-32 °C to obtain pure methyl formate.[7]

Industrial Production Methods
Two primary routes are used for the large-scale industrial production of methyl formate.

1. Carbonylation of Methanol: This is the most common commercial method, practiced by

companies like BASF.[1] It involves the reaction of methanol with carbon monoxide in the
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presence of a strong base catalyst.

Reaction: CH₃OH + CO → HCOOCH₃

Catalyst: Sodium methoxide (CH₃ONa) is typically used.

Conditions: The process is carried out at elevated temperatures (e.g., 70-110 °C) and high

pressures (20-110 bar).[8]

Process Considerations: The catalyst is highly sensitive to water, so the carbon monoxide

feedstock must be extremely dry.[1] The reaction is also highly exothermic, requiring efficient

heat exchange systems.[2]

2. Dehydrogenation of Methanol: An alternative industrial process is the dehydrogenation of

methanol, which produces methyl formate and hydrogen gas.

Reaction: 2 CH₃OH → HCOOCH₃ + 2 H₂

Catalyst: Copper-based catalysts are typically employed.

Conditions: The reaction is performed in a fixed-bed reactor at temperatures around 250 °C

and ambient pressure.[9]

Key Applications and Chemical Pathways
Methyl formate is a crucial C1 building block in the chemical industry.

Primary Uses:

Chemical Intermediate: It is a primary precursor for the manufacture of formamide,

dimethylformamide (DMF), and formic acid.[1]

Blowing Agent: Due to its high vapor pressure and low global warming potential, it is used as

a blowing agent for polyurethane foams, replacing CFCs, HCFCs, and HFCs.[1]

Solvent: It serves as a solvent for quick-drying finishes and lacquers.

Fumigant and Insecticide: It has been used as a fumigant for food and tobacco crops.[10]
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The diagram below illustrates the synthesis of methyl formate and its subsequent conversion

into key industrial chemicals.

Formic Acid
(HCOOH)

Methyl Formate
(HCOOCH₃)

 Esterification
(H⁺ or heat)

Methanol
(CH₃OH)

 Esterification
(H⁺ or heat)

Formamide
(HCONH₂)

 Aminolysis

Dimethylformamide
(HCON(CH₃)₂)

 Aminolysis

Ammonia
(NH₃)

Dimethylamine
((CH₃)₂NH)

Click to download full resolution via product page

Caption: Synthesis of methyl formate and its conversion to amides.

Safety and Handling
Methyl formate is an extremely flammable liquid and vapor (GHS02) and is harmful if

swallowed or inhaled (GHS07).[1]

Hazard Statements:

H224: Extremely flammable liquid and vapor.

H302: Harmful if swallowed.

H319: Causes serious eye irritation.

H332: Harmful if inhaled.

H335: May cause respiratory irritation.
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Precautionary Statements:

P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.

P233: Keep container tightly closed.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Always consult the Safety Data Sheet (SDS) before handling methyl formate and work in a

well-ventilated area, preferably a fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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